Cas no 13178-12-6 (5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 13178-12-6
• MF: C₈H₆BrN₃S
• MW: 256.12233877182
• MDL: MFCD00469706
• CID: 136975
• PubChem ID: 24880838
• Update Time: 2025-10-31

5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-(4-bromophenyl)-
• 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole
• 5-(4-bromophenyl)-1,3,4-thiadiazol-2-amine(SALTDATA: FREE)
• Albb-005940
• VITAS-BB TBB000028
• CHEMBRDG-BB 5310035
• IFLAB-BB F1386-0084
• 2-AMINO-5-(4-BROMOPHENYL)-1,3,4-THIADIA&
• 5-(4-BROMO-PHENYL)-[1,3,4]THIADIAZOL-2-YLAMINE
• 1,3,4-Thiadiazol-2-amine, 5-(4-bromophenyl)-
• 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole 97%
• SR-01000402367
• MFCD00469706
• 2-amino-5(4-bromophenyl)-1,3,4-thiadiazole
• SCHEMBL474273
• F1386-0084
• A806312
• WAY-271907
• 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine #
• DTXSID00339180
• 5-(4-Bromo-phenyl)-[1,3,4]thiadiazol-2-ylami ne
• J-006055
• 5-(4-bromophenyl)-1,3,4-thiadiazol-2-ylamine
• SR-01000402367-1
• 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole, 97%
• 13178-12-6
• FT-0679168
• AB00080000-01
• BB 0238719
• AKOS000225521
• AE-641/02510048
• Cambridge id 5310035
• TS-03456
• STK097421
• 625-182-4

• MDL： MFCD00469706
• Inchi： 1S/C8H6BrN3S/c9-6-3-1-5(2-4-6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
• InChI Key： KNFZBJVESBZZMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NN=C(N)S1

Computed Properties

• Exact Mass: 254.94700
• Monoisotopic Mass: 254.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.717
• Melting Point: 228-232 °C (lit.)
• Boiling Point: 401.1°Cat760mmHg
• Flash Point: 196.4°C
• Refractive Index: 1.695
• PSA: 80.04000
• LogP: 3.13100
• Solubility: Not available

5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine

5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine: An Overview of a Promising Compound (CAS No. 13178-12-6)

5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 13178-12-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The unique structure of 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine makes it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine consists of a thiadiazole ring substituted with a 4-bromophenyl group and an amino group. The presence of the bromine atom and the amino functionality imparts specific physicochemical properties that are crucial for its biological activity. The bromine atom can enhance the lipophilicity of the molecule, facilitating its cellular uptake and interaction with biological targets. Meanwhile, the amino group can participate in hydrogen bonding interactions, which are essential for binding to target proteins or enzymes.

Recent studies have highlighted the potential of 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the bromine substitution on the phenyl ring played a critical role in enhancing the antibacterial efficacy of the compound. This finding suggests that 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine could be further optimized to develop novel antibiotics to combat multidrug-resistant bacterial infections.

In addition to its antimicrobial properties, 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine has shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antiproliferative activity against several human cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell cycle progression. These findings indicate that 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine could serve as a lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine have also been investigated to assess its suitability as a drug candidate. A study conducted by a team of researchers from the University of California found that this compound exhibited favorable oral bioavailability and stability in physiological conditions. The researchers also noted that the compound had low toxicity in animal models, suggesting its potential for further preclinical and clinical development.

The synthetic accessibility of 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine is another factor that contributes to its appeal as a research tool and drug candidate. Several synthetic routes have been reported in the literature for the preparation of this compound. One common method involves the reaction of 2-aminothiophenol with 4-bromoaniline in the presence of carbon disulfide and formaldehyde under acidic conditions. This synthetic approach is scalable and can be adapted to produce derivatives with varying substituents on the phenyl ring or thiadiazole moiety.

In conclusion, 5-(4-Bromophenyl)-1,3,4-thiadiazol-2-amine (CAS No. 13178-12-6) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further optimization and development into novel therapeutic agents. Ongoing research continues to explore its mechanisms of action and potential therapeutic uses, highlighting its significance in advancing drug discovery efforts.